Cas no 1806547-13-6 (1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806547-13-6
• MF: C₁₀H₇BrF₃NO₃S
• MW: 358.131691217422
• CID: 4975076
• Update Time: 2025-06-13

1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO3S/c11-5-6(16)4-7-8(15(17)18)2-1-3-9(7)19-10(12,13)14/h1-3H,4-5H2
• InChI Key： LURGSUODQFJOSZ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1SC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 3.9
• Topological Polar Surface Area: 88.2

Additional information on 1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806547-13-6)

1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806547-13-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a propan-2-one backbone with a bromo substituent and a 2-nitro-6-(trifluoromethylthio)phenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel trifluoromethylthio-containing compounds, which are known for their enhanced metabolic stability and lipophilicity.

The compound’s CAS number 1806547-13-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its nitro and trifluoromethylthio groups contribute to its reactivity, enabling transformations such as nucleophilic substitutions or reductions. This aligns with current trends in green chemistry, where researchers seek efficient methods to incorporate fluorinated groups into target molecules. Recent publications highlight the growing use of such building blocks in developing crop protection agents and small-molecule therapeutics, addressing global challenges like food security and antibiotic resistance.

From a synthetic perspective, 1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one offers opportunities for modular derivatization. The bromo group facilitates cross-coupling reactions, while the nitro functionality can be reduced to amines or converted into other heterocycles. These properties resonate with the pharmaceutical industry’s focus on highly functionalized intermediates, as evidenced by frequent searches for "nitroaryl synthesis" and "trifluoromethylthio applications" in scientific literature. Additionally, the compound’s role in click chemistry and bioconjugation is under exploration, reflecting broader interest in precision molecular tools.

Analytical characterization of CAS 1806547-13-6 typically involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and structure. Such rigor is essential given the compound’s potential use in high-throughput screening libraries. Notably, its lipophilic ClogP value and hydrogen-bond acceptor count make it a candidate for optimizing drug-like properties, a topic frequently queried in computational chemistry forums. As sustainable synthesis gains traction, methods to produce this compound via catalysis or flow chemistry are likely to emerge, reducing waste and energy consumption.

In summary, 1-Bromo-3-(2-nitro-6-(trifluoromethylthio)phenyl)propan-2-one represents a convergence of structural novelty and practical utility. Its relevance to medicinal chemistry, agrochemical innovation, and material science underscores its value as a research tool. With increasing interest in fluorine-containing compounds and multifunctional intermediates, this compound is poised to play a pivotal role in advancing synthetic methodologies and addressing real-world challenges.